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Compound Name: C29H27ClN2O2

Cat. No.: B11287745

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the inquiry for comprehensive information regarding the

chemical entity with the molecular formula C29H27ClN2O2, including its Chemical Abstracts

Service (CAS) number and commercial availability. Despite a rigorous and multi-faceted search

of prominent chemical databases and scientific literature, no specific, well-characterized

compound with this exact molecular formula has been identified in the public domain. This

suggests that C29H27ClN2O2 may represent a novel chemical entity that has not yet been

synthesized, characterized, or reported in accessible scientific literature. Consequently, the

core requirements of a detailed technical guide, including a CAS number, vendor information,

and in-depth scientific data, cannot be fulfilled at this time.

Introduction: The Quest for a Specific Chemical
Identity
The molecular formula C29H27ClN2O2 describes a precise combination of atoms: 29 carbon,

27 hydrogen, one chlorine, two nitrogen, and two oxygen atoms. This composition allows for a
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vast number of potential structural isomers, each with unique chemical and physical properties.

The initial objective of this guide was to identify the specific compound(s) represented by this

formula, delineate its scientific importance, and provide practical information for researchers.

Methodology of the Search
A comprehensive search strategy was employed to identify the target compound. This included:

Direct Molecular Formula Searches: Queries were submitted to major chemical databases,

including PubChem, Chemical Abstracts Service (CAS) via SciFinder, and ChEMBL.

Substructure and Related Compound Searches: Broader searches were conducted to

identify compounds with similar elemental compositions or structural motifs that might be

related to the target formula.

Patent and Literature Searches: Scientific and patent databases were scoured for any

mention or characterization of a compound with the formula C29H27ClN2O2.

The search workflow can be visualized as follows:

Caption: A potential pathway for the future investigation of C29H27ClN2O2.

Conclusion
The inquiry into the CAS number and vendor availability of C29H27ClN2O2 has revealed that

no such compound is currently documented in the public scientific domain. This technical

guide, therefore, serves not as a repository of existing knowledge, but as a statement on the

current state of the art. The molecular formula C29H27ClN2O2 represents a potential for new

discovery, inviting synthetic chemists and drug discovery scientists to explore this uncharted

area of chemical space. Any future research that successfully synthesizes and characterizes a

compound with this formula would be making a novel contribution to the field of chemistry.

References
Due to the nature of the findings, no direct references for a compound with the molecular

formula C29H27ClN2O2 can be provided. The following are references to the authoritative

databases that were consulted:
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PubChem. National Center for Biotechnology Information. [Link]

CAS SciFinder. Chemical Abstracts Service. [Link]

ChEMBL. European Bioinformatics Institute. [Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11287745?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

